rac-(3R,4R)-4-(difluoromethyl)oxolane-3-carboxylic acid, trans
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Overview
Description
Rac-(3R,4R)-4-(difluoromethyl)oxolane-3-carboxylic acid, trans is a useful research compound. Its molecular formula is C6H8F2O3 and its molecular weight is 166.1. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(difluoromethyl)oxolane-3-carboxylic acid, trans involves the following steps: protection of the carboxylic acid group, formation of the oxolane ring, introduction of the difluoromethyl group, and deprotection of the carboxylic acid group.", "Starting Materials": [ "3-hydroxybutyric acid", "2,2-difluoroethanol", "p-toluenesulfonic acid", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "magnesium", "iodine", "ethyl acetate", "methanol", "acetic acid", "tetrahydrofuran" ], "Reaction": [ "Protection of the carboxylic acid group using 2,2-dimethoxypropane and p-toluenesulfonic acid in dichloromethane", "Formation of the oxolane ring by treating the protected carboxylic acid with 2,2-difluoroethanol and triethylamine in diethyl ether", "Introduction of the difluoromethyl group by reacting the oxolane intermediate with magnesium and iodine in tetrahydrofuran, followed by treatment with ethyl acetate and methanol", "Deprotection of the carboxylic acid group using sodium bicarbonate, followed by extraction with dichloromethane and washing with saturated sodium chloride solution and sodium sulfate" ] } | |
CAS No. |
2763584-83-2 |
Molecular Formula |
C6H8F2O3 |
Molecular Weight |
166.1 |
Purity |
95 |
Origin of Product |
United States |
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